Cas no 1189118-15-7 (1-tert-butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate)

1-tert-Butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of piperidine-based frameworks. Its structure features both tert-butyl and ethyl ester groups, offering selective reactivity for further functionalization. The acetyl moiety enhances its utility as a precursor for heterocyclic compounds, pharmaceuticals, and agrochemicals. The tert-butyl group provides steric protection, improving stability during synthetic transformations, while the ethyl ester allows for controlled deprotection or modification. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and compatibility with a range of reaction conditions. Its high purity and well-defined structure make it a reliable building block for research and industrial applications.
1-tert-butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate structure
1189118-15-7 structure
Product Name:1-tert-butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate
CAS No:1189118-15-7
MF:C15H25NO5
MW:299.362704992294
CID:4576470
PubChem ID:82124676
Update Time:2025-06-13

1-tert-butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl 4-Ethyl 4-Acetylpiperidine-1,4-dicarboxylate
    • 1,4-Piperidinedicarboxylic acid, 4-acetyl-, 1-(1,1-dimethylethyl) 4-ethyl ester
    • 1-tert-butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate
    • Inchi: 1S/C15H25NO5/c1-6-20-12(18)15(11(2)17)7-9-16(10-8-15)13(19)21-14(3,4)5/h6-10H2,1-5H3
    • InChI Key: GLBCHSPQVZSUNR-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC(C(C)=O)(C(OCC)=O)CC1

1-tert-butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate Security Information

1-tert-butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate Pricemore >>

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Additional information on 1-tert-butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate

Comprehensive Overview of 1-tert-butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate (CAS No. 1189118-15-7): Properties, Applications, and Industry Insights

The chemical compound 1-tert-butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate (CAS No. 1189118-15-7) is a specialized intermediate widely recognized in pharmaceutical and organic synthesis research. Its unique molecular structure, featuring a piperidine core with dicarboxylate and acetyl functional groups, makes it valuable for designing bioactive molecules. With the growing demand for precision in drug development, this compound has garnered attention for its potential in modulating pharmacokinetic properties and enhancing drug delivery systems.

Recent trends in the pharmaceutical industry highlight the importance of high-purity intermediates like 1-tert-butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate. Researchers frequently search for "CAS 1189118-15-7 solubility" or "piperidine derivatives in drug synthesis," reflecting its relevance in optimizing reaction pathways. The compound’s tert-butyl and ethyl ester groups contribute to its stability, a critical factor in peptide coupling reactions and prodrug formulations—topics trending in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, CAS 1189118-15-7 exemplifies the strategic use of protecting groups in multi-step syntheses. Its acetylpiperidine moiety is particularly noteworthy, as it aligns with current explorations into "metabolically stable scaffolds"—a hot topic in medicinal chemistry forums. Analytical studies of this compound often focus on its NMR spectra and HPLC purity, addressing common queries such as "how to characterize 1,4-dicarboxylate derivatives."

Environmental and regulatory considerations also shape discussions around 1-tert-butyl 4-ethyl 4-acetylpiperidine-1,4-dicarboxylate. While not classified as hazardous, its handling requires standard laboratory precautions. Industry professionals increasingly seek "green chemistry alternatives for piperidine synthesis," prompting innovations in catalytic methods that reduce waste. This compound’s role in sustainable pharmaceutical manufacturing is a key area of ongoing research.

In conclusion, CAS 1189118-15-7 represents a convergence of synthetic utility and biomedical potential. Its applications span from small-molecule drug candidates to functional material precursors, making it a versatile subject for academic and industrial investigations. As AI-assisted molecular design advances, compounds like this will remain pivotal in addressing challenges such as oral bioavailability and target selectivity—ensuring its prominence in future scientific literature.

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